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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of

propyl heptanoate, including other relevant physical properties. It details standardized

experimental protocols for the determination of these properties and presents logical workflows

and conceptual diagrams to illustrate the underlying principles.

Physicochemical Data of Propyl Heptanoate
Propyl heptanoate, also known as propyl heptoate or n-propyl n-heptanoate, is a fatty acid

ester with the chemical formula C10H20O2.[1] It is a colorless liquid with a characteristic

ethereal and fruity odor, reminiscent of grapes.[2][3][4] It is used as a flavoring agent in various

products, including beverages, ice cream, candy, and baked goods.[3] Propyl heptanoate is

soluble in most organic solvents but insoluble in water.[1][2][4]

The key physicochemical properties of propyl heptanoate are summarized in the table below

for easy reference and comparison.
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Property Value Units

Boiling Point 207.0 to 208.0 °C at 760 mmHg

Melting Point -63.5 to -64.8 °C

Density 0.869 g/mL at 25 °C

Refractive Index 1.417 n20/D

Molar Mass 172.26 g/mol

Flash Point 76.67 °C (170 °F)

Data sourced from multiple chemical databases.[1][2][3][4][5][6][7][8]

Experimental Protocols for Property Determination
The determination of the boiling and melting points of a substance is a fundamental

experimental procedure in chemistry to assess its purity and identity.[9][10][11][12]

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For pure compounds, the boiling point is a characteristic physical property.[13] A

common and efficient method for determining the boiling point of a small sample of an organic

liquid like propyl heptanoate is the Thiele tube method.[14]

Protocol: Thiele Tube Method

Sample Preparation: A small volume (approximately 0.5 mL) of propyl heptanoate is placed

into a small test tube (Durham tube).[14]

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

liquid sample in the test tube.[14]

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then secured in a Thile tube containing a

high-boiling point oil (e.g., mineral oil), making sure the sample is immersed in the oil.[14]

Heating: The side arm of the Thiele tube is gently and evenly heated.[14]
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Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the capillary tube. Heating is continued until the bubbling is vigorous.[14]

Boiling Point Reading: The heat source is removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[13][14]

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.[10][11] Since

propyl heptanoate has a very low melting point, this determination requires a cryostat or a

specialized low-temperature melting point apparatus. A common method for organic solids is

using a Mel-Temp apparatus, which can be adapted for low-temperature measurements with

appropriate cooling.[10]

Protocol: Digital Melting Point Apparatus (e.g., Mel-Temp)

Sample Preparation: A small amount of solidified propyl heptanoate is finely powdered. A

capillary tube is sealed at one end, and the open end is pressed into the solid sample. The

tube is then tapped to pack the solid into the sealed end, to a height of about 1-2 mm.[11]

[15]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[10]

Heating and Observation: The sample is heated rapidly at first to get an approximate melting

range. The procedure is then repeated with a fresh sample, heating slowly (1-2 °C per

minute) as the temperature approaches the expected melting point.[10][15]

Melting Range Recording: The melting range is recorded from the temperature at which the

first drop of liquid appears to the temperature at which the entire sample has melted.[10][11]

For a pure compound, this range should be narrow.[10]

Visualized Workflows and Conceptual Relationships
The following diagrams, created using the DOT language, illustrate the logical workflow for the

experimental determination of the boiling point and a conceptual diagram of the factors

influencing the physical properties of esters like propyl heptanoate.
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Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.

Molecular Structure

Intermolecular Forces

Physical Properties

Propyl Heptanoate
(C10H20O2)

Molar Mass
(172.26 g/mol)

Carbon Chain Length
(C10)

Ester Group
(-COO-)

Van der Waals Forces Dipole-Dipole Interactions

Boiling Point
(208 °C)

Melting Point
(-64 °C)

Click to download full resolution via product page

Caption: Factors Influencing the Physical Properties of Propyl Heptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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